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Compound of Interest

Compound Name: LLP-3

Cat. No.: B15581999 Get Quote

This document provides essential safety and logistical information for the proper disposal of

LLP-3, a bioactive small molecule inhibitor. The following procedures are designed to ensure

the safety of laboratory personnel and compliance with standard laboratory waste management

practices.

Chemical and Physical Properties of LLP-3
A summary of the key quantitative data for LLP-3 is presented in the table below. This

information is critical for the safe handling and disposal of the compound.

Property Value

Synonym

4-(3,5-Bis(benzyloxy)phenyl)-6-(5-chloro-2-

hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-

carbonitrile

Molecular Formula C₃₂H₂₃ClN₂O₄

Molecular Weight 534.99 g/mol

Appearance Faint yellow to yellow-orange powder

Solubility DMSO: 10 mg/mL, clear

Storage Temperature Room temperature

Hazard Assessment
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According to the Safety Data Sheet (SDS), LLP-3 is not classified as a hazardous substance or

mixture under the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals.[1] Consequently, no hazard pictograms, signal words, or hazard statements are

required.[1] However, it is imperative to handle all laboratory chemicals with caution and follow

established safety protocols.

Experimental Protocols for Disposal
The disposal of LLP-3 should be conducted in accordance with all applicable local, regional,

and national regulations. The following is a step-by-step protocol for the proper disposal of

LLP-3 from a research laboratory setting.

Personnel Protective Equipment (PPE): Before beginning the disposal process, ensure the

following PPE is worn:

Safety glasses

Standard laboratory coat

Disposable gloves

Disposal of Unused or Waste LLP-3 (Solid):

Containerization:

Place small quantities of unused or waste LLP-3 powder into a clearly labeled, sealed

container. The container should be compatible with chemical waste.

The label should include the chemical name: "LLP-3 (4-(3,5-Bis(benzyloxy)phenyl)-6-(5-

chloro-2-hydroxyphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile)" and indicate that it is

"Non-Hazardous Chemical Waste for Disposal."

Waste Stream Segregation:

Do not mix LLP-3 waste with other chemical waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department.

Keep solid LLP-3 waste separate from liquid waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15581999?utm_src=pdf-body
https://www.sigmaaldrich.com/IN/en/sds/sigma/s9381
https://www.sigmaaldrich.com/IN/en/sds/sigma/s9381
https://www.benchchem.com/product/b15581999?utm_src=pdf-body
https://www.benchchem.com/product/b15581999?utm_src=pdf-body
https://www.benchchem.com/product/b15581999?utm_src=pdf-body
https://www.benchchem.com/product/b15581999?utm_src=pdf-body
https://www.benchchem.com/product/b15581999?utm_src=pdf-body
https://www.benchchem.com/product/b15581999?utm_src=pdf-body
https://www.benchchem.com/product/b15581999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage:

Store the sealed waste container in a designated waste accumulation area within the

laboratory. This area should be away from general laboratory traffic.

Disposal Request:

Arrange for the disposal of the chemical waste through your institution's EHS department

or a licensed chemical waste disposal contractor. Follow their specific procedures for

waste pickup and documentation.

Disposal of LLP-3 Solutions (e.g., in DMSO):

Containerization:

Collect all liquid waste containing LLP-3 in a dedicated, leak-proof, and clearly labeled

waste container.

The label must identify the contents, including the solvent (e.g., "LLP-3 in DMSO") and the

approximate concentration. The container should be marked as "Non-Hazardous

Chemical Waste for Disposal."

Waste Stream Segregation:

Do not mix LLP-3 solutions with other solvent waste streams unless compatible and

allowed by your institution's waste management guidelines.

Storage:

Store the sealed liquid waste container in a designated area for chemical waste, ensuring

it is segregated from incompatible materials.

Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

liquid chemical waste.

Disposal of Contaminated Labware:
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Solid Contaminated Waste (e.g., pipette tips, tubes, gloves):

Place all solid labware that has come into contact with LLP-3 into a designated, labeled

solid waste container.

The container should be clearly marked as "Non-Hazardous Chemically Contaminated

Solid Waste."

Dispose of this waste through your institution's chemical or laboratory waste disposal

stream.

Empty LLP-3 Vials:

Empty vials that originally contained LLP-3 should be triple-rinsed with a suitable solvent

(e.g., ethanol or acetone).

Collect the rinsate as liquid chemical waste and dispose of it as described above.

After rinsing, the defaced vial can typically be disposed of in the laboratory's glass waste

container. Consult your local EHS guidelines for specific instructions on empty container

disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and steps for the proper disposal

of LLP-3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15581999?utm_src=pdf-body
https://www.benchchem.com/product/b15581999?utm_src=pdf-body
https://www.benchchem.com/product/b15581999?utm_src=pdf-body
https://www.benchchem.com/product/b15581999?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: LLP-3 Waste Generated

Identify Waste Form

Solid LLP-3 (Powder)

Solid

LLP-3 Solution

Liquid

Contaminated Labware

Labware

Package in Labeled,
Sealed Container for

Non-Hazardous Solid Waste

Package in Labeled,
Leak-Proof Container for

Non-Hazardous Liquid Waste

Segregate into Labeled
Non-Hazardous Contaminated

Solid Waste Container

Store in Designated
Waste Accumulation Area

Arrange for Disposal via
Institutional EHS or

Approved Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of LLP-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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